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Compound of Interest

Compound Name:
Methyl 3,5-dihydroxy-4-

iodobenzoate

CAS No.: 338454-02-7

Cat. No.: B1451593

Get Quote

Abstract & Core Utility
Methyl 3,5-dihydroxy-4-iodobenzoate (CAS: 338454-02-7) is a high-value, densely

functionalized scaffold. Its unique AB₂X substitution pattern (two hydroxyls flanking a reactive

aryl iodide) makes it a critical intermediate for synthesizing thyromimetics (thyroid hormone

analogs), radiocontrast agents, and complex biaryl ethers.

This Application Note details the Suzuki-Miyaura Cross-Coupling of Methyl 3,5-dihydroxy-4-
iodobenzoate. While the 4-iodo position offers excellent chemoselectivity for C-C bond

formation, the flanking 3,5-hydroxyl groups present steric and electronic challenges that require

a tailored catalytic system. This protocol provides a robust method for direct arylation,

preserving the phenolic handles for subsequent diversification.
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Property Specification Application Note

Molecular Formula C₈H₇IO₄

Molecular Weight 294.04 g/mol
High atom economy

intermediate.[1]

Appearance
Off-white to pale yellow

powder

Color deepens upon

oxidation/light exposure.

Solubility DMSO, DMF, MeOH, EtOAc
Poor water solubility; requires

polar organic cosolvents.

Stability Light Sensitive, Hygroscopic

Critical: Store under inert gas

at 2-8°C. Iodine bond is labile

to UV.

Experimental Protocol: Suzuki-Miyaura Coupling
Objective: Synthesis of Methyl 3,5-dihydroxy-4-(4-methoxyphenyl)benzoate via Pd-catalyzed

cross-coupling.

Reaction Rationale
The central challenge is the steric crowding of the iodine atom by the adjacent hydroxyls and

the potential for the free phenols to poison the catalyst or consume the boronic acid.

Catalyst Selection:Pd(dppf)Cl₂·CH₂Cl₂ is chosen for its large bite angle and robustness

against electron-rich substrates.

Base Selection:K₂CO₃ is used as a mild base; strong bases (e.g., NaOtBu) could lead to

excessive oxidation of the electron-rich phenols.

Solvent System:1,4-Dioxane/Water (4:1) ensures solubility of the polar substrate and the

inorganic base.

Reagent Table

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.myskinrecipes.com/shop/en/halogenated-benzoate-esters/117316--methyl-35-dihydroxy-4-iodobenzoate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent MW ( g/mol ) Equiv.
Amount
(Example)

Role

Methyl 3,5-

dihydroxy-4-

iodobenzoate

294.04 1.0
294 mg (1.0

mmol)
Substrate

4-

Methoxyphenylb

oronic acid

151.96 1.2
182 mg (1.2

mmol)
Coupling Partner

Pd(dppf)Cl₂·CH₂

Cl₂
816.64 0.05

41 mg (0.05

mmol)
Catalyst

Potassium

Carbonate

(K₂CO₃)

138.21 3.0
415 mg (3.0

mmol)
Base

1,4-Dioxane - - 8.0 mL Solvent

Deionized Water - - 2.0 mL Co-solvent

Step-by-Step Procedure
Inert Setup: Flame-dry a 25 mL Schlenk tube or microwave vial equipped with a magnetic stir

bar. Allow to cool under a stream of Argon or Nitrogen.

Reagent Addition: Charge the vessel with Methyl 3,5-dihydroxy-4-iodobenzoate (1.0

equiv), 4-Methoxyphenylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

Degassing (Critical): Add the 1,4-Dioxane/Water mixture. Sparge the solution with Argon for

10 minutes to remove dissolved oxygen (prevents phenol oxidation and homocoupling).

Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%) quickly against a positive pressure of

Argon. Seal the vessel immediately.

Reaction: Heat the mixture to 85°C for 12–16 hours.

Monitoring: Check via TLC (50% EtOAc/Hexanes) or LC-MS. The starting iodide (Rt ~ X

min) should disappear; the product is more polar due to the biaryl system but may streak
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due to phenols.

Workup:

Cool to room temperature.[2][3]

Acidify carefully with 1M HCl to pH ~3-4 (to protonate the phenoxides).

Extract with Ethyl Acetate (3 x 10 mL).

Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

Purification: Purify via Flash Column Chromatography on Silica Gel.

Gradient: 0% → 40% Ethyl Acetate in Hexanes.

Note: The product may require a small amount of acetic acid (0.1%) in the eluent to

reduce tailing.

Mechanism & Workflow Visualization
Reaction Workflow
The following diagram illustrates the critical path for the experiment, highlighting the inert

handling requirements.
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Caption: Operational workflow emphasizing the critical degassing step to prevent phenol

oxidation.

Mechanistic Pathway
The steric bulk of the 3,5-hydroxyls influences the oxidative addition and transmetallation

steps.
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Caption: Catalytic cycle. Note: The 3,5-OH groups may require higher base load to facilitate

transmetallation.
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Issue Probable Cause Corrective Action

Low Conversion (<30%)
Catalyst poisoning by free

phenols or steric hindrance.

Protect Hydroxyls: Methylate

(MeI/K₂CO₃) or Benzylate

(BnBr) prior to coupling. This

converts the substrate to

Methyl 3,4,5-trialkoxybenzoate,

significantly improving

reactivity.

Homocoupling (Ar-Ar) Oxygen presence in solvent.

Increase degassing time;

ensure Argon balloon is sealed

tight.

Deiodination (Ar-H)
Beta-hydride elimination or

protodehalogenation.

Switch solvent to DMF or

Toluene (anhydrous); reduce

water content.

Product Streaking Ionization of phenols on silica.
Add 1% Acetic Acid to the TLC

and Column eluent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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